Benzene, 1-(ethylthio)-3-methyl-
Overview
Description
Benzene, 1-(ethylthio)-3-methyl- is a useful research compound. Its molecular formula is C9H12S and its molecular weight is 152.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Ion Sensors and Silver(I) Ion Recognition : Acyclic dithia benzene derivatives, including 1,3-bis[(ethylthio)methyl]benzene, have been synthesized and tested as silver(I) ion sensors in membrane-based ion-selective electrodes. They exhibit good sensitivity, detection limits, reproducibility, and selectivity (Casabó et al., 1994).
Liquid-Liquid Extraction of Silver : A study on the liquid-liquid extraction equilibria between aqueous Ag(I) and 1,3-bis[(ethylthio)methyl]benzene in chloroform solution revealed the formation of polynuclear species in the aqueous phase and identified the reactions responsible for the extraction process (Flor et al., 1998).
Synthesis and Structural Analysis : The crystal structures of bis-Schiff bases of 2-(methylthio)aniline with various aldehydes have been synthesized and analyzed, contributing to the understanding of the structural properties of these compounds (Hamaker & Oberts, 2006).
Catalysis in Alkoxycarbonylation of Alkenes : A palladium catalyst based on a derivative of 1,2-bis((tert-butyl(pyridin-2-yl)phosphanyl)methyl)benzene has been developed, showing high activity and selectivity in the alkoxycarbonylation of alkenes, including natural products and pharmaceuticals (Dong et al., 2017).
Photocatalytic Removal of Methylbenzene Vapors : MnO2/Al2O3/Fe2O3 nanocomposite has been studied for the photocatalytic removal of methyl benzene vapors, indicating its potential as an efficient catalyst for air purification (Feiz-Arefi et al., 2019).
properties
IUPAC Name |
1-ethylsulfanyl-3-methylbenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12S/c1-3-10-9-6-4-5-8(2)7-9/h4-7H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYWRFKLTGRADFO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC(=C1)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10188328 |
Source
|
| Record name | Benzene, 1-(ethylthio)-3-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10188328 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzene, 1-(ethylthio)-3-methyl- | |
CAS RN |
34786-24-8 |
Source
|
| Record name | Benzene, 1-(ethylthio)-3-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0034786248 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzene, 1-(ethylthio)-3-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10188328 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 2-[(2,4-Dichlorophenyl)thio]-acetate](/img/structure/B7988651.png)
![{[(2-Ethoxyethyl)sulfanyl]methyl}benzene](/img/structure/B7988671.png)
